2-Thiazolamine, 4-(1-isoquinolinyl)-
Overview
Description
2-Thiazolamine, also known as 2-Aminothiazole, is a heterocyclic compound with the formula C3H4N2S . It is a five-membered heterocycle system containing one nitrogen and one sulfur atom . The presence of sulfur enhances their pharmacological properties, making them valuable in the synthesis of organic combinations .
Synthesis Analysis
Thiazolidine motifs, including 2-Thiazolamine, are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds . Various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve their selectivity, purity, product yield, and pharmacokinetic activity .Molecular Structure Analysis
The molecular structure of 2-Thiazolamine consists of a five-membered ring with sulfur at the first position and nitrogen at the third position . The empirical formula is C3H4N2S, and the molecular weight is 100.14 .Chemical Reactions Analysis
Thiazolidine motifs, including 2-Thiazolamine, are used as vehicles in the synthesis of valuable organic combinations . They are involved in various chemical reactions, including multicomponent reactions, click reactions, and nano-catalysis .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Thiazolamine include a molecular weight of 100.14 . More specific properties such as melting point, boiling point, and solubility were not found in the retrieved papers.Mechanism of Action
Target of Action
The primary target of 4-(isoquinolin-1-yl)-1,3-thiazol-2-amine is Plasminogen (PLG) . PLG is a successful target for various diseases such as angina pectoris, bleeding disorder, menopausal disorder, myocardial infarction, procedure injury, and pulmonary thromboembolism . It plays a crucial role in ovulation, tissue remodeling, tumor invasion, and inflammation .
Mode of Action
The compound interacts with its targets and results in changes at the molecular level. It inhibits melanin production and tyrosinase activity in B16F10 cells stimulated with α-melanocyte-stimulating hormone (α-MSH), as well as zebrafish embryos and reconstituted human skin tissue containing melanocytes . It also decreases the mRNA and protein expression of microphthalmia-associated transcription factor (MITF) and tyrosinase .
Biochemical Pathways
The compound affects the cAMP/PKA/CREB/MITF/tyrosinase axis and MAPK pathways . It inhibits the phosphorylation of cAMP response element-binding protein (CREB) and p-p38 and p-JNK stimulated by α-MSH . These pathways play a significant role in melanogenesis, the process of melanin production.
Result of Action
The compound’s action results in the attenuation of hyperpigmentation . It blocks the conversion of tyrosine to L-3,4-dihydroxyphenylalanine (L-DOPA) in zebrafish embryos . This leads to a decrease in melanin production, thereby inhibiting abnormal hyperpigmentation .
Safety and Hazards
Future Directions
Thiazolidine derivatives, including 2-Thiazolamine, have diverse therapeutic and pharmaceutical activity and are used in probe design . Future research should focus on developing multifunctional drugs and improving their activity . The novel synthesis of thiazolidine derivatives using various agents is discussed with respect to yield, purity, selectivity, and pharmacokinetic activity .
properties
IUPAC Name |
4-isoquinolin-1-yl-1,3-thiazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3S/c13-12-15-10(7-16-12)11-9-4-2-1-3-8(9)5-6-14-11/h1-7H,(H2,13,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLNUDNTUPQXQBM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CN=C2C3=CSC(=N3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601298313 |
Source
|
| Record name | 4-(1-Isoquinolinyl)-2-thiazolamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601298313 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
651042-73-8 |
Source
|
| Record name | 4-(1-Isoquinolinyl)-2-thiazolamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=651042-73-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(1-Isoquinolinyl)-2-thiazolamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601298313 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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